Cas no 1807128-75-1 (6-Cyano-2-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 6-Cyano-2-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1807128-75-1
• MF: C₈H₂F₅N₃O₂
• MW: 267.11239862442
• CID: 4806984
• Update Time: 2025-05-28

6-Cyano-2-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5N3O2/c9-7(10)6-5(8(11,12)13)4(16(17)18)1-3(2-14)15-6/h1,7H
• InChI Key： ZRCFRIGLXCIGNP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C#N)N=C1C(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 371
• XLogP3: 2.3
• Topological Polar Surface Area: 82.5

Additional information on 6-Cyano-2-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine

Comprehensive Overview of 6-Cyano-2-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine (CAS No. 1807128-75-1)

The compound 6-Cyano-2-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine (CAS No. 1807128-75-1) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. Its unique molecular structure, featuring a cyano group, difluoromethyl, nitro, and trifluoromethyl substituents, makes it a versatile building block for synthesizing advanced functional materials. Researchers and industry professionals frequently search for this compound due to its potential applications in crop protection, drug discovery, and fluorinated compound synthesis.

One of the most searched topics related to 6-Cyano-2-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine is its role in pesticide formulation. With the growing demand for sustainable agriculture, this compound is being explored as a key intermediate for developing next-generation herbicides and insecticides. Its fluorinated groups enhance bioavailability and stability, making it a preferred choice for modern agrochemical research. Additionally, its nitro group contributes to its reactivity, enabling further derivatization for tailored applications.

In the pharmaceutical industry, CAS No. 1807128-75-1 is often investigated for its potential as a bioactive scaffold. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse interactions with biological targets. This has led to its inclusion in studies focusing on anticancer agents, antimicrobial compounds, and central nervous system (CNS) drugs. Researchers are particularly interested in its metabolic stability and lipophilicity, which are critical for drug design.

Another trending topic is the use of 6-Cyano-2-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine in material science. Its fluorine-rich structure makes it a candidate for developing high-performance polymers and electronic materials. The compound's ability to impart thermal stability and chemical resistance is highly valued in industries such as aerospace, automotive, and electronics. Searches for fluorinated pyridines and their applications have surged, reflecting the growing interest in this niche.

From a synthetic chemistry perspective, CAS No. 1807128-75-1 is a fascinating subject due to its multifunctional reactivity. The cyano group can undergo nucleophilic addition, while the nitro group is amenable to reduction, offering multiple pathways for further modification. This versatility aligns with the current demand for green chemistry and atom-efficient synthesis, as researchers seek to minimize waste and optimize reaction conditions.

Environmental and regulatory compliance is another hot topic associated with this compound. While it is not classified as a hazardous substance, its nitro and fluorine components necessitate careful handling and disposal. Industry professionals often search for safe handling protocols and degradation pathways to ensure compliance with global environmental regulations.

In summary, 6-Cyano-2-(difluoromethyl)-4-nitro-3-(trifluoromethyl)pyridine (CAS No. 1807128-75-1) is a compound of immense scientific and industrial relevance. Its applications span agrochemicals, pharmaceuticals, and advanced materials, driven by its unique structural features. As research continues to uncover new possibilities, this compound is poised to remain a focal point in innovation-driven industries.